Cas no 2172227-93-7 (5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid
• CAS No: 2172227-93-7
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• CID: 6526561
• PubChem ID: 165504274
• Update Time: 2025-07-22

5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid
• EN300-1456760
• 5-chloro-2-[ethyl(propyl)amino]pyrimidine-4-carboxylic acid
• 2172227-93-7

• Inchi： 1S/C10H14ClN3O2/c1-3-5-14(4-2)10-12-6-7(11)8(13-10)9(15)16/h6H,3-5H2,1-2H3,(H,15,16)
• InChI Key： BKZWYALCQGNYML-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)O)N(CC)CCC

Computed Properties

• Exact Mass: 243.0774544g/mol
• Monoisotopic Mass: 243.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid

Introduction to 5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid (CAS No. 2172227-93-7)

5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid, identified by the chemical identifier CAS No. 2172227-93-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic compound belongs to the pyrimidine family, a class of molecules widely recognized for their biological activity and structural versatility. The presence of functional groups such as a chloro substituent, an ethyl(propyl) amine moiety, and a carboxylic acid group imparts unique reactivity and potential applications in synthetic chemistry and drug development.

The compound’s structure makes it a valuable intermediate in the synthesis of more complex molecules. Pyrimidine derivatives are particularly important in medicinal chemistry due to their resemblance to nucleic acid bases, which plays a crucial role in the development of antiviral, anticancer, and antimicrobial agents. The specific arrangement of atoms in 5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid allows for modifications that can fine-tune its pharmacological properties, making it a versatile building block for drug discovery efforts.

In recent years, there has been growing interest in pyrimidine-based compounds for their potential applications in addressing unmet medical needs. Researchers have been exploring novel synthetic pathways to optimize the yield and purity of such compounds, which is essential for industrial-scale production. The 5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid CAS No. 2172227-93-7 has emerged as a key intermediate in these efforts, facilitating the development of new therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are critical in targeted cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop treatments that disrupt abnormal cell growth while minimizing side effects on healthy cells. The structural features of 5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid make it an ideal candidate for such applications.

Recent advancements in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening techniques allow researchers to rapidly evaluate the binding affinity of numerous compounds to target proteins, including kinases. This approach has significantly accelerated the drug discovery process by identifying promising candidates for further experimental validation. The CAS No. 2172227-93-7 associated with 5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid ensures accurate identification and tracking throughout its lifecycle, from laboratory research to commercial production.

The agrochemical industry also benefits from the versatility of pyrimidine derivatives like 5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid. These compounds can be incorporated into herbicides and pesticides designed to protect crops from pests and diseases while maintaining environmental safety. The carboxylic acid group provides a site for further functionalization, enabling the creation of derivatives with enhanced efficacy and reduced environmental impact.

In conclusion, 5-chloro-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid (CAS No. 2172227-93-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate in the synthesis of biologically active molecules, particularly kinase inhibitors used in cancer therapy. Advances in synthetic chemistry and computational methods continue to expand its utility, ensuring its relevance in ongoing research and development efforts.